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Compound of Interest

Compound Name: Triethylgermane

Cat. No.: B074486 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties of triethylgermane, specifically its boiling point and density. It is intended for

researchers, scientists, and professionals in the field of drug development and organometallic

chemistry who require precise and reliable data for their work. This document summarizes key

quantitative data, outlines general experimental methodologies for property determination, and

presents a logical relationship for its synthesis.

Physicochemical Data of Triethylgermane
Triethylgermane, with the chemical formula (C₂H₅)₃GeH, is a colorless liquid.[1][2][3] Its key

physical properties are summarized in the table below for easy reference and comparison.

Property Value Conditions

Boiling Point 122 °C Not specified

121-122 °C at 20 mmHg

Density 0.994 g/mL at 25 °C[3][4][5]

Specific Gravity 1.004 Not specified[1][6]
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While the provided literature sources cite established values for the boiling point and density of

triethylgermane, detailed experimental protocols for these specific measurements are not

extensively described. However, standard methodologies for determining these properties for

liquid compounds are well-established.

1. Determination of Boiling Point:

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. For precise measurements,

especially for compounds sensitive to atmospheric pressure, distillation under reduced

pressure is often employed.

Apparatus: A distillation apparatus, including a boiling flask, a condenser, a receiving flask, a

thermometer, and a vacuum source with a manometer.

Procedure (General):

The liquid sample (triethylgermane) is placed in the boiling flask along with boiling chips

to ensure smooth boiling.

The apparatus is assembled, ensuring all joints are properly sealed.

A vacuum is applied to the system, and the pressure is allowed to stabilize at a desired

value (e.g., 20 mmHg) as indicated by the manometer.

The boiling flask is gently heated.

The temperature is recorded when the liquid is boiling steadily and the vapor is

condensing and dripping into the receiving flask. This temperature is the boiling point at

the recorded pressure.

2. Determination of Density:

The density of a substance is its mass per unit volume. For liquids, a pycnometer or a digital

density meter is commonly used for accurate measurements.
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Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), a balance with high precision, and a constant-temperature bath.

Procedure (General):

The pycnometer is thoroughly cleaned, dried, and weighed empty.

It is then filled with the liquid sample (triethylgermane), ensuring no air bubbles are

trapped. The stopper is inserted, and any excess liquid is carefully removed.

The filled pycnometer is placed in a constant-temperature bath (e.g., at 25 °C) until it

reaches thermal equilibrium.

The pycnometer is removed from the bath, wiped dry, and weighed again.

The weight of the liquid is determined by subtracting the weight of the empty pycnometer.

The volume of the pycnometer is known (often calibrated with a liquid of known density,

like water).

The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.

Synthesis of Triethylgermane
Triethylgermane can be synthesized through a multi-step process. This synthesis pathway

provides a logical workflow for the production of this important organogermanium compound.

Triethylbromogermane
((C₂H₅)₃GeBr)

Hexaethyldigermane
((C₂H₅)₆Ge₂)

+ Na Triethylgermyllithium
((C₂H₅)₃GeLi)

+ Li Triethylgermane
((C₂H₅)₃GeH)

+ NH₄Cl (Ammonolysis)

Click to download full resolution via product page

Caption: Synthesis pathway of Triethylgermane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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